Cas no 118132-09-5 (1,2-Benzenedicarbonitrile,4,5-diethoxy-)

• Product Name: 1,2-Benzenedicarbonitrile,4,5-diethoxy-
• CAS No: 118132-09-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 132901
• PubChem ID: 45094453
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile,4,5-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile,4,5-diethoxy-
• 1,2-Benzenedicarbonitrile,4,5-diethoxy-(9CI)
• 118132-09-5
• 4,5-Diethoxyphthalonitrile

• Inchi： 1S/C12H12N2O2/c1-3-15-11-5-9(7-13)10(8-14)6-12(11)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： CEPXGDYQQGQBRU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C#N)C(C#N)=CC=1OCC

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2

Experimental Properties

• PSA: 66.04